![molecular formula C18H15ClN2O3S3 B6568533 5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide CAS No. 946322-23-2](/img/structure/B6568533.png)
5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide
Description
5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H15ClN2O3S3 and its molecular weight is 439.0 g/mol. The purity is usually 95%.
The exact mass of the compound 5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide is 437.9933336 g/mol and the complexity rating of the compound is 657. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Thiophene derivatives, including the compound , exhibit a wide range of therapeutic properties. These applications make them valuable for drug discovery and development:
Anti-Inflammatory Activity: Thiophene derivatives have demonstrated anti-inflammatory effects. They may inhibit inflammatory pathways, making them potential candidates for treating inflammatory conditions .
Anti-Psychotic Properties: Some thiophene-based compounds exhibit anti-psychotic activity. Researchers have explored their potential in managing mental health disorders .
Anti-Arrhythmic Effects: Certain thiophene derivatives have shown promise as anti-arrhythmic agents. They may help regulate abnormal heart rhythms .
Anti-Anxiety Activity: Thiophene compounds could have anxiolytic effects, potentially aiding in anxiety management .
Anti-Fungal Properties: Thiophenes have been investigated as antifungal agents. Their activity against fungal infections makes them relevant in clinical settings .
Antioxidant Potential: Thiophene derivatives may act as antioxidants, protecting cells from oxidative damage. This property is crucial for overall health .
Estrogen Receptor Modulation: Researchers have explored thiophenes as estrogen receptor modulators. These compounds could play a role in hormone-related conditions .
Anti-Mitotic Activity: Thiophenes may interfere with cell division (mitosis), potentially impacting cancer cells. Their anti-mitotic effects are an area of interest .
Anti-Microbial Properties: Thiophene derivatives exhibit antimicrobial activity against various pathogens. They could be useful in combating microbial infections .
Kinase Inhibition: Some thiophenes act as kinase inhibitors, affecting cellular signaling pathways. Kinase inhibition is relevant in cancer therapy and other diseases .
Material Science Applications
Beyond medicinal chemistry, thiophenes find applications in material science:
Corrosion Inhibition: Thiophene-based molecules serve as effective corrosion inhibitors. They protect metals from degradation in aggressive environments .
Organic Semiconductors: Thiophene derivatives contribute to the development of organic semiconductors. These materials are essential for electronic devices and sensors .
Organic Light-Emitting Diodes (OLEDs): Thiophenes play a crucial role in fabricating OLEDs. Their electronic properties make them suitable for creating efficient light-emitting diodes .
properties
IUPAC Name |
5-chloro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3S3/c19-16-7-8-17(26-16)27(23,24)20-13-6-5-12-3-1-9-21(14(12)11-13)18(22)15-4-2-10-25-15/h2,4-8,10-11,20H,1,3,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPEKKRDVPDRJDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(S3)Cl)N(C1)C(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]thiophene-2-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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